3-ethoxy-N-[3-(pentanoylamino)phenyl]benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3-ethoxy-N-[3-(pentanoylamino)phenyl]benzamide
• InChI: InChI=1S/C20H24N2O3/c1-3-5-12-19(23)21-16-9-7-10-17(14-16)22-20(24)15-8-6-11-18(13-15)25-4-2/h6-11,13-14H,3-5,12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: RLYUSBHJTUTDEG-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC=CC(=C1)NC(=O)C2=CC(=CC=C2)OCC
• Canonical SMILES: CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)OCC

Description

3-ethoxy-N-[3-(pentanoylamino)phenyl]benzamide is a chemical compound that belongs to the class of benzamides. It is a white crystalline solid that is soluble in organic solvents like ethanol, methanol, and chloroform. This compound is widely used in scientific research for its various applications.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-[3-(pentanoylamino)phenyl]benzamide is not well understood. However, it is believed to act as an inhibitor of various enzymes like histone deacetylases and carbonic anhydrases. It is also believed to have anti-inflammatory and anti-tumor properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-ethoxy-N-[3-(pentanoylamino)phenyl]benzamide are not well understood. However, it is believed to have various effects on the body like anti-inflammatory, anti-tumor, and anti-convulsant properties. It is also believed to have an effect on the central nervous system.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethoxy-N-[3-(pentanoylamino)phenyl]benzamide in lab experiments are its high purity and stability. It is also readily available and easy to synthesize. The limitations of using this compound in lab experiments are its limited solubility in water and its potential toxicity.

Future Directions

There are various future directions for the use of 3-ethoxy-N-[3-(pentanoylamino)phenyl]benzamide in scientific research. One direction is the synthesis of various metal complexes using this compound as a ligand. Another direction is the synthesis of various pharmaceuticals using this compound as a starting material. Further research is also needed to understand the mechanism of action and the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 3-ethoxy-N-[3-(pentanoylamino)phenyl]benzamide is a multi-step process that involves the reaction of various compounds. The first step involves the reaction of 3-nitroaniline with pentanoyl chloride to form 3-nitro-N-(pentanoyl)aniline. This compound is then reduced using tin and hydrochloric acid to form 3-amino-N-(pentanoyl)aniline. The final step involves the reaction of 3-amino-N-(pentanoyl)aniline with 3-ethoxybenzoyl chloride to form 3-ethoxy-N-[3-(pentanoylamino)phenyl]benzamide.

Scientific Research Applications

3-ethoxy-N-[3-(pentanoylamino)phenyl]benzamide has various scientific research applications. It is used as a ligand in the synthesis of various metal complexes. It is also used as a starting material in the synthesis of various compounds like amino acids, peptides, and heterocyclic compounds. This compound is also used in the synthesis of various pharmaceuticals.